Cas no 907177-91-7 (1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid)

1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid is a heterocyclic compound featuring an imidazole core substituted with a methylthio group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methylthio group enhances electrophilic properties, while the carboxylic acid allows for derivatization via esterification, amidation, or other coupling reactions. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in synthetic workflows. The compound is particularly useful in the development of biologically active molecules, including potential enzyme inhibitors or ligands.

1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid structure

907177-91-7 structure

Product Name:1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid

CAS No:907177-91-7

MF:C₆H₈N₂O₂S

MW:172.204919815063

CID:6462438

PubChem ID:84013790

Update Time:2025-05-27

1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylic acid
- 907177-91-7
- SCHEMBL18757801
- 1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid
- EN300-6787218
- Inchi： 1S/C6H8N2O2S/c1-8-4(5(9)10)3-7-6(8)11-2/h3H,1-2H3,(H,9,10)
- InChI Key： LJFCAIXHJCEETB-UHFFFAOYSA-N
- SMILES： S(C)C1=NC=C(C(=O)O)N1C

Computed Properties

Exact Mass: 172.03064868g/mol
Monoisotopic Mass: 172.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 80.4Å²

1-Methyl-2-(methylthio)-1H-imidazole-5-carboxylic acid Pricemore >>

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Enamine	EN300-6787218-0.05g	1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylic acid	907177-91-7	95%	0.05g	$174.0	2023-06-03
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